Cas no 1401165-14-7 (tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate)

• Product Name: tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate
• CAS No: 1401165-14-7
• MF: C₁₅H₂₆BNO₄
• MW: 295.182244777679
• MDL: MFCD16996221
• CID: 3043851
• Update Time: 2025-05-21

tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-2,3-Dihydropyrrole-4-boronic acid, pinacol ester
• tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate
• tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydropyrrole-1-carboxylate
• AB71611
• V3031
• C90122
• (1-(TERT-BUTOXYCARBONYL)-4,5-DIHYDRO-1H-PYRROL-3-YL)BORONIC ACID PINACOL ESTER
• TERT-BUTYL 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL
• tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate

• MDL： MFCD16996221
• Inchi： 1S/C15H26BNO4/c1-13(2,3)19-12(18)17-9-8-11(10-17)16-20-14(4,5)15(6,7)21-16/h10H,8-9H2,1-7H3
• InChI Key： JSTANYAQYIYMEA-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C(=O)OC(C)(C)C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 449
• Topological Polar Surface Area: 48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids

Additional information on tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate (CAS No. 1401165-14-7)

The compound tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate (CAS No. 1401165-14-7) is a highly versatile boron-containing intermediate widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its unique structure, featuring a tetramethyl-1,3,2-dioxaborolane moiety, makes it a valuable building block for pharmaceutical and agrochemical research. With the growing demand for boronic acid derivatives in drug discovery, this compound has gained significant attention for its stability and reactivity under mild conditions.

In recent years, the interest in boron-based compounds has surged due to their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "best boron reagents for Suzuki coupling" or "stable boronate esters," highlighting the need for reliable intermediates like tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate. Its N-Boc protection further enhances its utility in multi-step syntheses, ensuring compatibility with diverse reaction conditions.

The compound's CAS No. 1401165-14-7 is often associated with queries such as "how to handle air-sensitive boronic esters" or "synthetic routes to pyrrole derivatives." Its dihydro-1H-pyrrole core is particularly relevant in the design of kinase inhibitors and GPCR modulators, aligning with trends in precision medicine. Analytical techniques like NMR spectroscopy and HPLC purity analysis are critical for quality control, as emphasized in searches for "characterization of boronates."

From an industrial perspective, scalability and cost-effectiveness are key concerns. The tert-butyl ester group in this compound facilitates easy deprotection, a feature often explored in "green chemistry approaches" discussions. Moreover, its compatibility with flow chemistry systems addresses the rising demand for "continuous manufacturing in API synthesis."

Environmental and regulatory considerations also shape its applications. Unlike some volatile boron reagents, this compound's solid form and stability reduce handling risks, making it a preferred choice for "sustainable organoboron chemistry." Its role in bioconjugation strategies further expands its utility in antibody-drug conjugates (ADCs), a hot topic in oncology research.

In summary, tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrrole-1-carboxylate (CAS No. 1401165-14-7) exemplifies the convergence of synthetic efficiency and molecular diversity. As the pharmaceutical industry prioritizes C-H functionalization and late-stage diversification, this compound’s relevance will continue to grow, supported by its proven performance in cutting-edge methodologies.